![molecular formula C21H26Cl2N6O3 B2412232 8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 898420-07-0](/img/structure/B2412232.png)
8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H26Cl2N6O3 and its molecular weight is 481.38. The purity is usually 95%.
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Scientific Research Applications
Antimycobacterial Activity
A study by Konduri et al. (2020) designed and synthesized novel purine linked piperazine derivatives, including compounds similar to the one , targeting Mycobacterium tuberculosis. These compounds were found to disrupt MurB and inhibit the biosynthesis of peptidoglycan, showing promise as potential preclinical agents against tuberculosis (Konduri et al., 2020).
Cardiovascular Activity
Chłoń-Rzepa et al. (2004) synthesized derivatives of the compound and examined their electrocardiographic, antiarrhythmic, and hypotensive activity. Some derivatives displayed significant prophylactic antiarrhythmic and hypotensive activities, suggesting potential applications in cardiovascular therapies (Chłoń-Rzepa et al., 2004).
Biopharmaceutical Studies
Smirnova et al. (2021) conducted a study focusing on the pharmacokinetic parameters of a similar compound, analyzing its bioavailability. Such research is critical in the development of new drugs, especially in determining appropriate dosages and delivery mechanisms (Smirnova et al., 2021).
Antihistaminic Activity
Pascal et al. (1985) synthesized derivatives of the compound and evaluated them for antihistaminic activity. Some derivatives showed promising results in inhibiting histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating potential use in treating allergies (Pascal et al., 1985).
Serotonin and Dopamine Receptor Affinity
Żmudzki et al. (2015) explored N-(arylpiperazinyl)acetamide derivatives of similar compounds, focusing on their affinity for serotonin and dopamine receptors. This research is pivotal in understanding the neuropsychological effects of these compounds, which could be useful in treating various mental health disorders (Żmudzki et al., 2015).
Antiasthmatic Activity
Bhatia et al. (2016) synthesized and tested derivatives for antiasthmatic activity. Their findings contribute to the development of new treatments for asthma and related respiratory conditions (Bhatia et al., 2016).
Properties
IUPAC Name |
8-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26Cl2N6O3/c1-3-32-11-10-29-17-18(26(2)21(31)25-19(17)30)24-20(29)28-8-6-27(7-9-28)13-14-4-5-15(22)16(23)12-14/h4-5,12H,3,6-11,13H2,1-2H3,(H,25,30,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNIOSVHHIABND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(N=C1N3CCN(CC3)CC4=CC(=C(C=C4)Cl)Cl)N(C(=O)NC2=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26Cl2N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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